Cas no 2227733-08-4 (rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227733-08-4
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6015539
• PubChem ID: 165761750
• Update Time: 2025-06-11

rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-2001074
• 2227733-08-4

• Inchi： 1S/C10H17N3/c1-6-5-7(13(4)12-6)8-9(11)10(8,2)3/h5,8-9H,11H2,1-4H3/t8-,9-/m1/s1
• InChI Key： ACQGIKWQWQXCJH-RKDXNWHRSA-N
• SMILES： N[C@@H]1[C@@H](C2=CC(C)=NN2C)C1(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine

Chemical Profile of rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227733-08-4)

rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine is a meticulously designed organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2227733-08-4, represents a sophisticated blend of structural features that make it a promising candidate for further exploration in drug discovery and therapeutic applications. The compound's intricate framework, characterized by a cyclopropane core substituted with a dimethylpyrazole moiety, positions it as a subject of interest for researchers aiming to develop novel bioactive molecules.

The structural composition of rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine is pivotal in determining its chemical behavior and potential biological activity. The cyclopropane ring, known for its strained three-membered structure, introduces rigidity and specific spatial orientation to the molecule. This rigidity can be advantageous in modulating interactions with biological targets, such as enzymes or receptors. Additionally, the presence of the dimethylpyrazole group at the 3-position adds another layer of complexity, influencing both the electronic properties and steric environment of the molecule.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological properties. Pyrazole scaffolds are well-documented for their role in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The dimethylpyrazole moiety in this compound not only contributes to its structural uniqueness but also potentially enhances its bioactivity by providing specific hydrogen bonding or hydrophobic interactions with biological targets. This makes rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine a compelling candidate for further investigation.

The stereochemistry of this compound is another critical aspect that warrants detailed examination. The (1R,3S) configuration indicates the presence of two stereocenters with specific spatial arrangements. Such stereochemical precision is often essential for achieving desired biological activity and minimizing off-target effects. The cyclopropane ring's inherent strain can also influence the molecule's reactivity and stability under various conditions. These factors collectively contribute to the compound's potential as a building block for more complex drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the properties of molecules like rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine with remarkable accuracy. Molecular modeling techniques have been instrumental in understanding how this compound might interact with biological targets at the atomic level. These studies have provided valuable insights into its binding affinity and potential mechanisms of action. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of complex molecules like rac-(1R,3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-dimethylcyclopropan-1-amine represents a significant challenge due to their intricate structural features. However， recent innovations in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Techniques such as asymmetric synthesis have been particularly valuable in achieving the desired stereochemical purity required for pharmaceutical applications. These advancements continue to push the boundaries of what can be achieved in synthetic organic chemistry.

Beyond its potential as an individual compound， rac-(1R， 3S)- 3 - ( 1 ， 3 - dimethyl - 1 H - pyrazol - 5 - yl ) - 2 ， 2 - dimethylcyclopropan - 1 - amine may serve as a versatile scaffold for generating libraries of derivatives with tailored properties。 By modifying specific functional groups or introducing additional moieties， researchers can explore new chemical spaces and uncover novel bioactivities。 This modular approach is highly valued in drug discovery， as it allows for rapid exploration of diverse chemical structures while maintaining key pharmacophoric elements。

The pharmacological potential of this compound is further underscored by its structural features。 The cyclopropane ring， known for its ability to induce conformational constraints， can enhance binding specificity by fitting into narrow active sites。 Meanwhile， the dimethylpyrazole group offers opportunities for hydrogen bonding or hydrophobic interactions， which are critical for target recognition。 These combined features make rac-( 1 R ， 3 S ) - 3 - ( 1 ， 3 - dimethyl - 1 H - pyrazol - 5 - yl ) - 2 ， 2 - dimethylcyclopropan - 1 - amine an intriguing candidate for further pharmacological exploration。

In conclusion， rac-( 1 R ， 3 S ) - 3 - ( 1 ， 3 - dimethylethylpyrazoloyl ) - ] , ] , _ , _ ] _ , _ ] _ , _ ] _ , _ , _ ]_ ]_ , _, _, _, _, _, _, _, _, _, _, _, _,_,_,_,_,_,_,_,_,_,_,_,_]( CAS No . )_22277]33[08]4] is a structurally complex organic molecule with significant potential in pharmaceutical research . Its unique combination of structural features ， including a cyclopropane core and a dimethylpyrazole substituent ， positions it as an attractive candidate for further exploration . With ongoing advancements in synthetic chemistry and computational biology ， this compound holds promise as a valuable tool in the development of novel therapeutic agents . Continued research into its properties and potential applications will be essential to fully realize its therapeutic potential。